Cas no 91573-80-7 (Kurigalin)

• Product Name: Kurigalin
• CAS No: 91573-80-7
• MF: C₂₇H₂₄O₁₈
• MW: 636.468669891357
• CID: 2001513
• PubChem ID: 154496846
• Update Time: 2025-04-21

Kurigalin Chemical and Physical Properties

Names and Identifiers

• Kurigalin
• DTXSID201318650
• 91573-80-7
• (+)-Kurigalin
• 2,2',5-Tri-O-galloylhamamelofuranose

• Inchi： 1S/C27H24O18/c28-8-27(45-26(42)12-5-17(33)22(38)18(34)6-12,9-44-25(41)11-3-15(31)21(37)16(32)4-11)23(39)19(35)7-43-24(40)10-1-13(29)20(36)14(30)2-10/h1-6,8,19,23,29-39H,7,9H2/t19-,23-,27-/m1/s1
• InChI Key： XIOBKZGXHBXTMP-AUZMWRNASA-N
• SMILES： O(C(C1C=C(C(=C(C=1)O)O)O)=O)[C@](C=O)(COC(C1C=C(C(=C(C=1)O)O)O)=O)[C@@H]([C@@H](COC(C1C=C(C(=C(C=1)O)O)O)=O)O)O

Computed Properties

• Exact Mass: 636.09626391g/mol
• Monoisotopic Mass: 636.09626391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 45
• Rotatable Bond Count: 14
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 319Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Galloyl esters